molecular formula C6H14OS B6149627 3-methoxy-2,2-dimethylpropane-1-thiol CAS No. 1509377-50-7

3-methoxy-2,2-dimethylpropane-1-thiol

Cat. No. B6149627
CAS RN: 1509377-50-7
M. Wt: 134.2
InChI Key:
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Description

3-Methoxy-2,2-dimethylpropane-1-thiol (3-MDPT) is an organosulfur compound that has been studied extensively in recent years due to its potential applications in the pharmaceutical and research fields. 3-MDPT is a colorless, volatile liquid with a pungent odor and is soluble in both polar and nonpolar solvents. It is produced through a range of synthetic methods, including the reaction of methylmagnesium bromide with thiophenol and the reaction of 3-methoxy-2-methylpropane-1-thiol with thiophenol. 3-MDPT has a wide range of applications in scientific research, including its use as a reagent for the synthesis of various compounds and its ability to act as a ligand for metal ions.

Scientific Research Applications

3-methoxy-2,2-dimethylpropane-1-thiol has a variety of scientific research applications. It is commonly used as a reagent in the synthesis of various compounds, such as thiophenols, thiocyanates, and thioamides. It can also act as a ligand for metal ions, such as silver, copper, and zinc, and can be used to synthesize metal complexes. 3-methoxy-2,2-dimethylpropane-1-thiol has also been studied for its potential applications in the pharmaceutical field, as it has been shown to possess antimicrobial and antifungal properties.

Mechanism of Action

The exact mechanism of action of 3-methoxy-2,2-dimethylpropane-1-thiol is not fully understood. However, it is believed that 3-methoxy-2,2-dimethylpropane-1-thiol binds to the active site of enzymes, such as cytochrome P450, and inhibits their activity. In addition, 3-methoxy-2,2-dimethylpropane-1-thiol is thought to interact with the cell membrane, resulting in changes in the permeability of the membrane and the release of intracellular molecules.
Biochemical and Physiological Effects
3-methoxy-2,2-dimethylpropane-1-thiol has been shown to possess a variety of biochemical and physiological effects. It has been shown to possess antimicrobial and antifungal properties, as well as the ability to inhibit the growth of certain cancer cells. In addition, 3-methoxy-2,2-dimethylpropane-1-thiol has been shown to possess anti-inflammatory, antioxidant, and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-2,2-dimethylpropane-1-thiol in laboratory experiments is its low cost and availability. In addition, 3-methoxy-2,2-dimethylpropane-1-thiol is relatively easy to synthesize and can be stored at room temperature for extended periods of time. However, 3-methoxy-2,2-dimethylpropane-1-thiol can be toxic in high concentrations and should be handled with caution.

Future Directions

Future research on 3-methoxy-2,2-dimethylpropane-1-thiol could focus on its potential applications in the pharmaceutical field, such as the development of new drugs and treatments. In addition, further research could be conducted to explore the biochemical and physiological effects of 3-methoxy-2,2-dimethylpropane-1-thiol, as well as its mechanism of action. Finally, research could be conducted to improve the synthesis of 3-methoxy-2,2-dimethylpropane-1-thiol and explore new methods of synthesizing the compound.

Synthesis Methods

3-methoxy-2,2-dimethylpropane-1-thiol is typically synthesized through a two-step process involving the reaction of methylmagnesium bromide with thiophenol, followed by the reaction of 3-methoxy-2-methylpropane-1-thiol with thiophenol. In the first step, methylmagnesium bromide is reacted with thiophenol in an inert atmosphere at a temperature of 0-5°C. This reaction produces 3-methoxy-2-methylpropane-1-thiol. In the second step, 3-methoxy-2-methylpropane-1-thiol is reacted with thiophenol in an inert atmosphere at a temperature of 0-5°C. This reaction produces 3-methoxy-2,2-dimethylpropane-1-thiol.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-methoxy-2,2-dimethylpropane-1-thiol can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethylpropane-1-thiol", "Methanol", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Magnesium", "Bromoethane" ], "Reaction": [ "Step 1: Preparation of 2,2-dimethylpropane-1-thiol", "2-methylpropan-2-ol is reacted with thionyl chloride to form 2-chloro-2-methylpropane. This compound is then reacted with sodium hydrosulfide to form 2,2-dimethylpropane-1-thiol.", "Step 2: Preparation of 3-methoxy-2,2-dimethylpropane-1-ol", "Magnesium is reacted with methanol to form magnesium methoxide. This compound is then reacted with 2,2-dimethylpropane-1-thiol to form 3-methoxy-2,2-dimethylpropane-1-ol.", "Step 3: Preparation of 3-methoxy-2,2-dimethylpropane-1-thiol", "3-methoxy-2,2-dimethylpropane-1-ol is reacted with sulfuric acid to form the corresponding sulfate ester. This compound is then reacted with sodium hydroxide to form 3-methoxy-2,2-dimethylpropane-1-thiol." ] }

CAS RN

1509377-50-7

Product Name

3-methoxy-2,2-dimethylpropane-1-thiol

Molecular Formula

C6H14OS

Molecular Weight

134.2

Purity

95

Origin of Product

United States

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